5-Chloro-1-oxo-1lambda~5~-quinoline

• IUPAC Name: 5-chloro-1-oxidoquinolin-1-ium
• InChI: InChI=1S/C9H6ClNO/c10-8-4-1-5-9-7(8)3-2-6-11(9)12/h1-6H
• InChI Key: XMRDFJXYBJMZGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC=[N+]2[O-])C(=C1)Cl
• Molecular Formula: C9H6ClNO
• DSSTOX Substance ID: DTXSID10731853
• Molecular Weight: 179.60 g/mol
• CAS RN: 90224-97-8

Description

5-Chloro-1-oxo-1lambda~5~-quinoline is a chemical compound with the molecular formula C9H6ClNO and a molecular weight of 179.60. It is a derivative of quinoline, a nitrogen-containing bicyclic compound.

Synthesis Analysis

The synthesis of quinoline derivatives, including 5-Chloro-1-oxo-1lambda~5~-quinoline, has been a subject of interest in medicinal chemistry research. A novel class of quinoline derivatives was synthesized from 5-chloro-2-phenyl-1H-indole-3-amine and 2-thioxo-1,2-dihydroquinoline-3-carbaldehyde as starting materials. There are also various synthesis protocols reported in the literature for the construction of this scaffold.

Molecular Structure Analysis

The molecular structure of 5-Chloro-1-oxo-1lambda~5~-quinoline is characterized by a benzene ring fused with a pyridine ring. Theoretical characterization of similar compounds has been carried out to determine spectroscopic and electronic properties.

Chemical Reactions Analysis

Quinoline derivatives, including 5-Chloro-1-oxo-1lambda~5~-quinoline, have been involved in various chemical reactions. For instance, a green and efficient synthetic methodology was developed for the synthesis of 1-allyl-6-chloro-4-oxo-1,4-dihydroquinoline-3-carboxamide derivatives.

Mechanism of Action

While the specific mechanism of action for 5-Chloro-1-oxo-1lambda~5~-quinoline is not explicitly mentioned in the search results, quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Future Directions

The future directions for 5-Chloro-1-oxo-1lambda~5~-quinoline and other quinoline derivatives involve the development of novel antimicrobial agents with better pharmacodynamic and pharmacokinetic properties but lesser or no side effects. The swift development of new molecules containing the quinoline nucleus has generated many research reports in a brief span of time. There is a requirement to collect recent information to understand the current status of the quinoline nucleus in medicinal chemistry research.